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Compound of Interest

Compound Name: Probenazole

Cat. No.: B166668

For Researchers, Scientists, and Drug Development Professionals

Introduction

Probenazole (3-allyloxy-1,2-benzisothiazole-1,1-dioxide) is a well-established plant defense
activator, or elicitor, widely utilized in agricultural science and plant biology research.[1][2] It
functions by inducing Systemic Acquired Resistance (SAR) in plants, a broad-spectrum
defense mechanism against a variety of pathogens.[3] Probenazole's mode of action involves
the potentiation of the salicylic acid (SA) signaling pathway, a key hormonal cascade in plant
immunity. Specifically, it acts upstream of SA biosynthesis and accumulation, leading to the
downstream activation of defense-related genes and enhanced pathogen resistance.[1][4][5]
This document provides detailed application notes and protocols for the preparation of
probenazole solutions for use in various laboratory assays, catering to the needs of
researchers in plant science and drug development.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of probenazole is essential
for accurate and consistent solution preparation.
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Property Value Source(s)
Chemical Formula C10HoNOsS [6]
Molecular Weight 223.25 g/mol [6]

White to off-white crystalline
Appearance ) [7]

solid
Melting Point 136-141 °C [8]
Water Solubility 150 mg/L (0.15 g/L) [8][9]

Solubility in Organic Solvents

Slightly soluble in chloroform 8]
and methanol.

Storage (Solid Form)

-20°C, protected from light and 5]

moisture.

Stability (Solid Form)

Stable for at least 2 years

[5]

when stored correctly.

Signaling Pathway and Experimental Workflow

Probenazole treatment initiates a signaling cascade that enhances plant defense responses.

The simplified pathway and a general experimental workflow for studying its effects are

illustrated below.
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Caption: Probenazole signaling pathway in plants.
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Caption: General experimental workflow for probenazole assays.

Protocols for Probenazole Solution Preparation

Due to its low water solubility, a two-step process involving the preparation of a concentrated
stock solution in an organic solvent followed by dilution to the final working concentration is

recommended.
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Protocol 1: Preparation of a Probenazole Stock Solution
in DMSO

Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing high-concentration stock
solutions of many water-insoluble compounds used in biological assays.

Materials:

Probenazole (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

o Determine the Desired Stock Concentration: A stock concentration of 100 mM is often a
practical starting point.

o Calculate the Required Mass of Probenazole:
o Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Example for 1 mL of a 100 mM stock solution:
= Mass (g) = 0.1 mol/L x 0.001 L x 223.25 g/mol = 0.022325 g (or 22.33 mg)

» Weighing: Accurately weigh the calculated amount of probenazole using an analytical
balance and transfer it to a sterile microcentrifuge tube or vial.

e Dissolving: Add the desired volume of anhydrous DMSO to the tube containing the
probenazole.
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» Mixing: Vortex the solution until the probenazole is completely dissolved. Gentle warming in
a 37°C water bath may aid dissolution, but avoid excessive heat.

o Storage: Store the stock solution in small aliquots at -20°C to minimize freeze-thaw cycles.
Protect from light. The stability of probenazole in DMSO at -20°C is generally good, but it is
recommended to prepare fresh stock solutions for long-term studies.

Protocol 2: Preparation of Aqueous Working Solutions

This protocol describes the dilution of the DMSO stock solution to the final working
concentration for use in aqueous-based assays such as plant cell culture or soil drench
applications.

Materials:

Probenazole stock solution (from Protocol 1)

Sterile deionized water, buffer (e.g., potassium phosphate buffer), or plant culture medium

Sterile tubes or flasks

Pipettes
Procedure:

o Determine the Final Working Concentration: The optimal working concentration is
application-dependent. Published studies have used concentrations ranging from 40 pg/mL
to 0.5 mM for in vivo applications.[10]

e Calculate the Volume of Stock Solution Needed:
o Vi1Ci=V20C:
= V1 = Volume of stock solution
= C1 = Concentration of stock solution

» V2 = Final volume of working solution
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» C2 = Final concentration of working solution

o Example for preparing 10 mL of a 100 uM working solution from a 100 mM stock:

= V1= (10 mL x 100 pM) / 100,000 uM = 0.01 mL (or 10 pL)

 Dilution: Add the calculated volume of the probenazole stock solution to the appropriate
volume of sterile water, buffer, or medium.

e Mixing: Mix the solution thoroughly by gentle inversion or vortexing.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution
is low (typically < 0.1%) to avoid solvent-induced artifacts in biological assays.

o Use: Use the freshly prepared working solution immediately for your experiments. Aqueous
solutions of probenazole are prone to hydrolysis and should not be stored for extended
periods.[11]

Application-Specific Recommendations

The choice of solvent and working concentration can vary depending on the specific
experimental setup.
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Typical Working
o Recommended .
Application Concentration Notes
Solvent for Stock
Range

The final DMSO
concentration in the
culture medium
should be kept below
0.1% to minimize
DMSO 10 - 100 uM cytotoxicity. A vehicle

In Vitro Plant Cell

Culture . .
control (medium with

the same
concentration of
DMSO) should always
be included.

_ _ Application can be via
In Vivo Seedling

Treatment (e.g., DMSO 100 - 500 uM
Arabidopsis)

soil drenching or
spraying onto leaves.
[12]

i Probenazole can be
In Vivo Pathogen

Inhibition Assays (e.g., Acetone or DMSO 40 - 200 pg/mL
on agar plates)

added to molten agar
before pouring plates.
[10]

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling probenazole and organic solvents.

o Work in a well-ventilated area or a chemical fume hood, especially when handling volatile
solvents.

o Consult the Safety Data Sheet (SDS) for probenazole for detailed safety and handling
information.
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By following these detailed protocols and considering the specific requirements of your
experimental system, you can ensure the accurate and reproducible preparation of
probenazole solutions for your research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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